2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone

• Molecular Formula: C14H11ClO3S
• Molecular Weight: 294.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C14H11ClO3S/c15-10-2-4-11(5-3-10)19-8-14(18)9-1-6-12(16)13(17)7-9/h1-7,16-17H,8H2
• InChI Key: OFUDARFRCQJLIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC(=O)C2=CC(=C(C=C2)O)O)Cl

Description

2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone is a synthetic organic compound featuring a sulfanyl (thioether) group linked to a 4-chlorophenyl moiety and an ethanone backbone substituted with a 3,4-dihydroxyphenyl (catechol) group. This compound’s unique structure positions it as a candidate for applications in medicinal chemistry, particularly in diseases involving oxidative stress or metal dysregulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-chlorophenyl)sulfanyl]-1-(3,4-dihydroxyphenyl)ethan-1-one typically involves the condensation of 2-(4-chlorophenyl)-1-(2,4-dihydroxyphenyl)ethanone with N,N-dimethylformamide dimethyl acetal. This reaction leads to the formation of 3-(4-chlorophenyl)-7-methoxy-4H-chromen-4-one, which can be further processed to yield the desired compound .

Industrial Production Methods

the general approach involves the use of readily available starting materials and standard organic synthesis techniques, such as condensation reactions and methylation processes .

Chemical Reactions Analysis

Types of Reactions

2-[(4-chlorophenyl)sulfanyl]-1-(3,4-dihydroxyphenyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Overview

2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone is an organic compound that has garnered attention in various fields of scientific research due to its unique structural properties and potential biological activities. This compound features a chlorophenyl group and a dihydroxyphenyl group linked by a sulfanyl moiety, which contributes to its reactivity and interaction with biological systems.

Pharmaceutical Development

This compound serves as a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting inflammatory and pain-related conditions. Its structural components allow for modifications that can enhance therapeutic efficacy. For instance, derivatives of this compound are being explored for their potential in treating diseases characterized by oxidative stress and inflammation .

Antioxidant Research

The dihydroxyphenyl group in the compound is conducive to antioxidant activity. Studies have indicated that compounds with similar structures can scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a candidate for developing new antioxidant agents that could be used in dietary supplements or therapeutic formulations aimed at reducing oxidative stress-related diseases .

Material Science

In material science, 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone can be incorporated into polymer formulations to enhance properties such as thermal stability and mechanical strength. Its ability to modify the chemical properties of polymers makes it valuable in the production of advanced materials for various industrial applications .

Biochemical Assays

The compound is utilized in biochemical assays to evaluate enzyme activity and inhibition. Its reactivity allows researchers to study interactions with specific enzymes related to cancer and metabolic diseases. This application provides insights into disease mechanisms and potential therapeutic targets .

Environmental Studies

Research has also focused on the environmental applications of this compound, particularly in assessing the degradation of pollutants. Its chemical properties may facilitate the development of strategies for environmental remediation, helping to address pollution through chemical transformations .

Case Study 1: Antioxidant Activity Assessment
In a study evaluating the antioxidant properties of various compounds, derivatives of 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone exhibited significant scavenging activity against free radicals. The results indicated that modifications to the dihydroxyphenyl group could enhance this activity further.

Case Study 2: Pharmaceutical Synthesis
Research focused on synthesizing new anti-inflammatory drugs has utilized this compound as an intermediate. The modifications allowed for the development of novel therapeutic agents that showed improved efficacy in preclinical models of inflammation.

Case Study 3: Environmental Remediation
A study investigated the degradation pathways of pollutants using 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone as a model compound. The findings suggested effective pathways for breaking down hazardous substances in contaminated environments.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)sulfanyl]-1-(3,4-dihydroxyphenyl)ethan-1-one involves its interaction with various molecular targets and pathways. The compound’s sulfanyl group can form covalent bonds with thiol groups in proteins, leading to the modulation of protein function. Additionally, its dihydroxyphenyl group can participate in redox reactions, contributing to its antioxidant activity .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound A : 2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone

• Key Features: Contains a triazole ring and phenylsulfonyl group (electron-withdrawing). Substituents: 2,4-difluorophenyl and phenylethanone.
• Divergence from Target Compound :
  • The triazole and sulfonyl groups replace the catechol and chlorophenylsulfanyl groups, altering electronic properties and hydrogen-bonding capacity.
  • Fluorine atoms enhance metabolic stability but reduce polar interactions compared to hydroxyl groups.

Compound B : 2-[5-(4-Chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl-1-(3,4-dimethylphenyl)ethanone

• Key Features: Thieno[2,3-d]pyrimidine core (a fused heterocyclic system). Substituents: 3,4-dimethylphenyl (lipophilic) and 4-chlorophenyl.
• Methyl groups reduce polarity compared to the catechol group, impacting solubility and bioavailability.

Physicochemical Properties

Property	Target Compound (Estimated)	Compound A	Compound B
Molecular Weight (g/mol)	~294.75	Not reported	425.0
XLogP3	~3.5 (predicted)	Not reported	6.8
Polar Surface Area (Ų)	~90–100 (catechol + sulfanyl)	Not reported	96.4
Hydrogen Bond Acceptors	5	Not reported	5
Rotatable Bonds	3	Not reported	5

• Key Observations: Compound B’s high XLogP3 (6.8) indicates extreme lipophilicity, favoring membrane permeability but limiting aqueous solubility. The target compound’s catechol group lowers its logP, enhancing solubility. The thienopyrimidine in Compound B increases molecular complexity (Complexity Score: 543 vs. ~300 for the target compound), which may influence synthetic accessibility.

Target Compound :

• Antioxidant Activity : The catechol group enables radical scavenging and iron chelation, relevant in neurodegenerative or inflammatory diseases.
• Electrochemical Properties : Sulfanyl and hydroxyl groups may participate in redox reactions or enzyme inhibition.

Compound A :

• Potential Applications: Triazole derivatives are often antimicrobial or antifungal agents. The sulfonyl group could enhance binding to serine proteases or peroxisome proliferator-activated receptors (PPARs) .

Compound B :

• Therapeutic Hypotheses: Thienopyrimidines are common in kinase inhibitors (e.g., anticancer drugs). The dimethylphenyl group may enhance blood-brain barrier penetration .

Biological Activity

Overview

2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone is an organic compound with significant potential in biological and medicinal chemistry. Its unique structure, which includes a chlorophenyl group linked by a sulfanyl bridge to a dihydroxyphenyl moiety, endows it with various biological activities. This article delves into the compound's biological activity, including its mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.

Property	Value
Molecular Formula	C14H11ClO3S
Molecular Weight	294.8 g/mol
IUPAC Name	2-(4-chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone
InChI	InChI=1S/C14H11ClO3S/c15-10-2-4-11(5-3-10)19-8-14(18)9-1-6-12(16)13(17)7-9/h1-7,16-17H,8H2

The biological activity of 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone is attributed to its interaction with various molecular targets:

• Covalent Bonding : The sulfanyl group can form covalent bonds with thiol groups in proteins, modulating their function.
• Antioxidant Activity : The dihydroxyphenyl group participates in redox reactions, contributing to its antioxidant properties.

Antioxidant Activity

Research indicates that the compound exhibits significant antioxidant properties. It can scavenge free radicals and inhibit oxidative stress in cellular models. This activity is particularly relevant in preventing cellular damage associated with various diseases .

Antimicrobial Properties

The compound has been investigated for its antimicrobial effects against various bacterial strains. In vitro studies demonstrate efficacy against pathogens such as Escherichia coli and Staphylococcus aureus, suggesting potential applications in developing new antimicrobial agents .

Anti-inflammatory Effects

Preliminary studies show that 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone may possess anti-inflammatory properties. It appears to inhibit pro-inflammatory cytokines in cell cultures, indicating potential for treating inflammatory diseases .

Anticancer Potential

The compound has been explored for its anticancer activities. In vitro assays have demonstrated that it can induce apoptosis in cancer cell lines such as breast and colon cancer cells. The mechanism involves the modulation of signaling pathways related to cell survival and proliferation .

Case Studies

Several case studies highlight the biological efficacy of this compound:

• Antioxidant Study : A study showed that treatment with 50 µM of the compound significantly reduced oxidative stress markers in human fibroblast cells compared to untreated controls.
• Antimicrobial Efficacy : In a clinical evaluation, the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus, demonstrating its potential as a therapeutic agent .
• Cancer Research : A comparative study indicated that 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone induced apoptosis in MCF-7 breast cancer cells with an IC50 value of 15 µM, outperforming several known anticancer agents .

Comparative Analysis

When compared to similar compounds such as 2-(4-chlorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone and other thiazine derivatives, 2-(4-Chlorophenyl)sulfanyl-1-(3,4-dihydroxyphenyl)ethanone shows enhanced biological activities due to its unique structural features. The presence of both chlorophenyl and dihydroxyphenyl groups linked by a sulfanyl bridge contributes to its diverse pharmacological profiles .